Cas no 1118-03-2 (Azidotrimethyltin(IV))

Azidotrimethyltin(IV) is an organotin compound with the chemical formula (CH₃)₃SnN₃, featuring a trimethyltin group bonded to an azide functional group. This compound is notable for its applications in organic synthesis and materials science, particularly as a precursor for Stille coupling reactions, where it facilitates the formation of carbon-carbon bonds. Its azide group also makes it useful in click chemistry, enabling efficient and selective transformations. Azidotrimethyltin(IV) exhibits high reactivity and stability under controlled conditions, making it a valuable reagent for specialized synthetic pathways. Proper handling is essential due to its potential toxicity and sensitivity to moisture and heat. Its versatility in cross-coupling and functionalization reactions underscores its importance in advanced chemical research.
Azidotrimethyltin(IV) structure
Azidotrimethyltin(IV) structure
Product Name:Azidotrimethyltin(IV)
CAS No:1118-03-2
MF:C3H9N3Sn
MW:205.83365893364
MDL:MFCD00191764
CID:894478
PubChem ID:24861681
Update Time:2025-07-02

Azidotrimethyltin(IV) Chemical and Physical Properties

Names and Identifiers

    • azidotrimethyltin
    • azido(trimethyl)stannane
    • Azidotrimethyltin(IV)
    • azidotrimethylstannane
    • Stannane,azidotrimethyl
    • trimethylstannyl azide
    • trimethyl-tin azide
    • SCHEMBL403
    • MFCD00191764
    • trimethylstannanylium;azide
    • azidotrimethyl tin
    • 1118-03-2
    • Trimethyltin Azide
    • OSJRGDBEYARHLX-UHFFFAOYSA-N
    • trimethylstannylazide
    • trimethyl tin azide
    • trimethyltin azid
    • DTXSID10408376
    • trimethyl stannylazide
    • Me3SnN3
    • MDL： MFCD00191764
    • Inchi： 1S/3CH3.N3.Sn/c;;;1-3-2;/h3*1H3;;/q;;;-1;+1
    • InChI Key： OSJRGDBEYARHLX-UHFFFAOYSA-N
    • SMILES： [Sn](C)(C)(C)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 206.98200
  • Monoisotopic Mass: 206.981850g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 97.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 14.4Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: No date available
  • Melting Point: 117-120 °C (lit.)
  • Boiling Point: No date available
  • Flash Point: No date available
  • PSA: 49.75000
  • LogP: 1.58436
  • Solubility: Not determined
  • Vapor Pressure: No date available

Azidotrimethyltin(IV) Security Information

Azidotrimethyltin(IV) Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Azidotrimethyltin(IV) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A290100-500mg
Azidotrimethyltin(IV)
 1118-03-2
500mg
 $ 250.00 2022-06-08
TRC
A290100-1000mg
Azidotrimethyltin(IV)
 1118-03-2
1g
 $ 415.00 2022-06-08
TRC
A290100-2000mg
Azidotrimethyltin(IV)
 1118-03-2
2g
 $ 660.00 2022-06-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A923608-1g
Azidotrimethyltin(IV)
 1118-03-2 97%
1g
 ￥340.20 2022-09-29
abcr
AB391921-1 g
Trimethyltin azide; 97%
 1118-03-2
1g
 €123.20 2022-06-10
abcr
AB391921-5 g
Trimethyltin azide, 97%; .
 1118-03-2 97%
5 g
 €380.50 2023-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
349488-1G
Azidotrimethyltin(IV)
 1118-03-2 97%
1G
 ￥555.61 2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
349488-5G
Azidotrimethyltin(IV)
 1118-03-2
5g
 ¥1697.76 2023-12-07
abcr
AB391921-5g
Trimethyltin azide, 97%; .
 1118-03-2 97%
5g
 €437.90 2025-02-18
SHENG KE LU SI SHENG WU JI SHU
sc-227282-1g
Azidotrimethyltin(IV),
 1118-03-2
1g
 ￥391.00 2023-09-05

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